Cas no 84604-91-1 (Benzene,1,1'-methylenebis[4-chloro-2-methyl-)

Benzene,1,1'-methylenebis[4-chloro-2-methyl- structure
84604-91-1 structure
Product Name:Benzene,1,1'-methylenebis[4-chloro-2-methyl-
CAS No:84604-91-1
MF:C15H14Cl2
MW:265.177662372589
CID:722402
PubChem ID:44151522
Update Time:2025-04-19

Benzene,1,1'-methylenebis[4-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,2'-methylenebis[5-chlorotoluene]
    • 4-chloro-1-[(4-chloro-2-methylphenyl)methyl]-2-methylbenzene
    • SCHEMBL15093979
    • Benzene, 1,1'-methylenebis[4-chloro-2-methyl-
    • 2,2'-Methylenebis(5-chlorotoluene)
    • H4MDV5T3VB
    • EINECS 283-376-0
    • 84604-91-1
    • DTXSID30233607
    • NS00038585
    • 1,1'-Methylenebis[4-chloro-2-methylbenzene]
    • Benzene,1,1'-methylenebis[4-chloro-2-methyl-
    • Inchi: 1S/C15H14Cl2/c1-10-7-14(16)5-3-12(10)9-13-4-6-15(17)8-11(13)2/h3-8H,9H2,1-2H3
    • InChI Key: GWWGPHYWSMOSOL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C)C=1)CC1C=CC(=CC=1C)Cl

Computed Properties

  • Exact Mass: 264.047
  • Monoisotopic Mass: 264.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 5.8

Experimental Properties

  • Density: 1.177
  • Boiling Point: 362.2°C at 760 mmHg
  • Flash Point: 160.9°C
  • Refractive Index: 1.58
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